N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide

• IUPAC Name: N'-[(E)-3-(4-propan-2-ylphenyl)prop-2-enoyl]benzohydrazide
• InChI: InChI=1S/C19H20N2O2/c1-14(2)16-11-8-15(9-12-16)10-13-18(22)20-21-19(23)17-6-4-3-5-7-17/h3-14H,1-2H3,(H,20,22)(H,21,23)/b13-10+
• InChI Key: IWIXQZAHHRGCRN-JLHYYAGUSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=CC(=O)NNC(=O)C2=CC=CC=C2
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C/C(=O)NNC(=O)C2=CC=CC=C2
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide, also known as IPABH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. IPABH is a hydrazone derivative of benzohydrazide, and it has a molecular formula of C20H20N2O2.

Mechanism of Action

The mechanism of action of N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide is not fully understood, but it is believed to involve the formation of a complex with metal ions. The formation of this complex results in the activation of various cellular pathways, leading to the observed biological activities of N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide.
Biochemical and Physiological Effects:
N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has been shown to have various biochemical and physiological effects, including antitumor, antibacterial, and antifungal activities. In addition, N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has been shown to induce apoptosis, or programmed cell death, in cancer cells. N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has also been shown to inhibit the growth and proliferation of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide in lab experiments is its versatility. N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide can be easily synthesized and modified to suit various experimental needs. However, one of the limitations of using N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide is its potential toxicity. N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has been shown to have cytotoxic effects on certain cell lines, and caution should be exercised when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the scientific research of N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide. One direction is the further exploration of its antitumor, antibacterial, and antifungal activities. Another direction is the development of new fluorescent probes based on N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide for detecting the presence of metal ions in biological samples. Additionally, the use of N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide as a building block for the synthesis of functional materials in nanotechnology is an area of active research. Overall, the potential applications of N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide in various scientific research fields make it a promising compound for future studies.

Synthesis Methods

The synthesis of N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide involves the reaction of 4-isopropylcinnamaldehyde and benzohydrazide in the presence of acetic acid and ethanol. The reaction mixture is refluxed for several hours, and the resulting precipitate is filtered and purified through recrystallization. The purity of the synthesized N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide is confirmed through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has shown potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and nanotechnology. In medicinal chemistry, N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has been studied for its antitumor, antibacterial, and antifungal activities. In biochemistry, N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has been used as a fluorescent probe for detecting the presence of metal ions in biological samples. In nanotechnology, N'-[3-(4-isopropylphenyl)acryloyl]benzohydrazide has been used as a building block for the synthesis of various functional materials, including metal-organic frameworks and supramolecular polymers.